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Compound of Interest

Compound Name: 2-Pentyl thiocyanate

Cat. No.: B1621788 Get Quote

Essential Safety and Handling Guide for 2-Pentyl
Thiocyanate
Topic: Personal Protective Equipment for Handling 2-Pentyl Thiocyanate

Content Type: Provides essential, immediate safety and logistical information, including

operational and disposal plans. This content provides procedural, step-by-step guidance that

directly answers specific operational questions.

Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety information for handling 2-Pentyl thiocyanate. While a

specific Safety Data Sheet (SDS) for 2-Pentyl thiocyanate (CAS No. 61735-43-1) is not

readily available, the following guidance is based on the known hazards of similar thiocyanate

compounds.[1][2][3] Thiocyanates are known to be highly toxic and require strict safety

protocols.[4]

Hazard Identification and Classification
2-Pentyl thiocyanate is expected to share hazard classifications with other organic

thiocyanates. The primary routes of exposure are inhalation, skin contact, and ingestion, all of

which can be fatal.[4] Contact with acids may liberate highly toxic hydrogen cyanide gas.[5]
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Hazard Class GHS Classification
Precautionary Statement
Codes

Acute Toxicity, Oral Category 1/2 H300: Fatal if swallowed[4]

Acute Toxicity, Dermal Category 1/2
H310: Fatal in contact with

skin[4]

Acute Toxicity, Inhalation Category 1/2 H330: Fatal if inhaled[4]

Serious Eye Damage/Irritation Category 1/2A
H318/H319: Causes serious

eye damage/irritation[6]

Hazardous to the Aquatic

Environment
Acute and Chronic Category 1

H400/H410: Very toxic to

aquatic life with long lasting

effects[4]

Personal Protective Equipment (PPE)
A comprehensive PPE program is mandatory when handling 2-Pentyl thiocyanate. The

following table outlines the minimum required PPE.
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Body Part Required PPE
Specifications and
Remarks

Respiratory Protection

Full-face respirator with

appropriate cartridges (e.g.,

combination organic

vapor/acid gas/P100) or a self-

contained breathing apparatus

(SCBA).[7]

A NIOSH/MSHA approved

respirator is required.[7]

Ensure proper fit testing and

training.

Hand Protection

Chemical resistant gloves

(e.g., Butyl rubber, Viton®, or

laminate).

Double gloving is

recommended. Inspect gloves

for any signs of degradation or

puncture before use.[8]

Eye and Face Protection
Chemical safety goggles and a

face shield.

If not using a full-face

respirator, both goggles and a

face shield are necessary to

protect against splashes.[7][8]

Skin and Body Protection

Chemical-resistant apron or a

fully encapsulating chemical

protective suit.[4]

Clothing should be dedicated

to laboratory use and

laundered separately.[9]

Immediately remove and

decontaminate any

contaminated clothing.[4]

Footwear
Closed-toe, chemical-resistant

shoes or boots.

Experimental Workflow for Handling 2-Pentyl
Thiocyanate
The following diagram outlines the standard operating procedure for handling 2-Pentyl
thiocyanate in a laboratory setting.
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Experimental Workflow: Handling 2-Pentyl Thiocyanate

Preparation

Handling

Cleanup and Disposal

Review SDS of a similar thiocyanate
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Proceed to handling
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Doff and dispose of PPE correctly
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Caption: Standard workflow for handling 2-Pentyl thiocyanate.
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Operational Plan
1. Engineering Controls:

All work with 2-Pentyl thiocyanate must be conducted in a certified chemical fume hood

with a face velocity of at least 100 feet per minute.[7][10]

An eyewash station and safety shower must be readily accessible in the immediate work

area.[5][8]

2. Handling Procedures:

Always handle 2-Pentyl thiocyanate in the smallest quantities necessary for the

experiment.

Avoid the formation of aerosols or dust.[7]

Do not work alone when handling this substance.

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[4][6]

3. Storage:

Store 2-Pentyl thiocyanate in a tightly sealed, properly labeled container.[4]

Keep in a cool, dry, and well-ventilated area away from incompatible materials, especially

acids and strong oxidizing agents.[5][7]

Store in a locked cabinet or other secure location accessible only to authorized personnel.[4]

4. Emergency Procedures:

Spill: In case of a spill, evacuate the area immediately.[7] If the spill is large or you are not

trained to handle it, contact your institution's emergency response team. For small spills, and

only if you are trained and equipped to do so, contain the spill with an inert absorbent

material and place it in a sealed container for disposal.[11]
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Fire: Use a dry chemical, carbon dioxide, or foam extinguisher.[5] Firefighters should wear

self-contained breathing apparatus.[7]

Disposal Plan
All waste containing 2-Pentyl thiocyanate is considered hazardous waste and must be

disposed of accordingly.

1. Waste Segregation:

Collect all 2-Pentyl thiocyanate waste, including contaminated PPE and absorbent

materials, in a designated, sealed, and properly labeled hazardous waste container.[10]

2. Labeling:

The waste container must be labeled with "Hazardous Waste," the full chemical name "2-
Pentyl thiocyanate," and the associated hazards (e.g., "Toxic," "Danger").

3. Disposal:

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety office.[10]

Do not dispose of 2-Pentyl thiocyanate down the drain or in the regular trash.[4] It is very

toxic to aquatic life.[4][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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